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Compound of Interest

Compound Name: 3-Aminobiphenyl-d9

Cat. No.: B561750 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for 3-Aminobiphenyl-d9, including operational and disposal plans.

Quantitative Data Summary
The following table summarizes the key quantitative data for 3-Aminobiphenyl-d9 and its non-

deuterated analogue. This information is critical for risk assessment and planning.
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Property Value Source

3-Aminobiphenyl-d9

CAS Number 1020718-93-7 [1]

Molecular Formula C₁₂H₂D₉N [2]

Molecular Weight 178.28 g/mol [1][2]

Purity ≥99%; 99% atom D [2]

Appearance Light Beige Low-melting Solid

Storage Temperature -20°C

3-Aminobiphenyl (Non-

deuterated)

CAS Number 2243-47-2

Melting Point 52 - 54 °C (126 - 129 °F)

Boiling Point 302 °C (576 °F)

Flash Point > 110 °C

Solubility
Slightly soluble in Chloroform,

Methanol. Soluble in water.

Hazard Identification and Immediate Precautions
While a specific Safety Data Sheet (SDS) for 3-Aminobiphenyl-d9 is not always readily

available, the SDS for the non-deuterated 3-Aminobiphenyl provides critical hazard information.

The deuterated form should be handled with the same precautions.

Potential Hazards:

Acute Toxicity: Harmful if swallowed.

Skin Irritation: Causes skin irritation.

Eye Irritation: Causes serious eye irritation.
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Respiratory Irritation: May cause respiratory irritation.

Carcinogenicity: The non-deuterated form, 4-Aminobiphenyl, is classified as a carcinogen,

and it is prudent to handle related compounds with caution.

Immediate First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention immediately.

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

Ingestion: If swallowed, do NOT induce vomiting. Get medical aid immediately. Rinse mouth

with water.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory to minimize exposure. The following table outlines the

required PPE for handling 3-Aminobiphenyl-d9.
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Body Part PPE Type
Standard/Specificat
ion

Purpose

Hands

Chemical-resistant

gloves (Nitrile or

neoprene

recommended)

EN 374

To prevent skin

contact. Double

gloving may be

appropriate for some

procedures.

Eyes/Face

Safety glasses with

side-shields or

chemical goggles. A

face shield may be

necessary if there is a

splash hazard.

NIOSH (US) or EN

166 (EU)

To protect eyes and

face from splashes

and dust.

Body
Flame-resistant lab

coat.
Nomex or equivalent

To protect skin and

clothing from

contamination.

Respiratory

Use a NIOSH-

approved respirator or

equivalent if

ventilation is

inadequate or if dusts

are generated. A full-

face respirator with

appropriate cartridges

is recommended

where risk

assessment shows it

is necessary.

NIOSH (US) or EN

14387 (EU)

To prevent inhalation

of dust and aerosols.

Feet

Closed-toe shoes.

Chemical-resistant

boots for handling

large quantities.

To protect feet from

spills.
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Operational and Disposal Plans
A clear, step-by-step plan for handling and disposal is crucial for laboratory safety.

Handling and Storage:

Preparation and Engineering Controls:

Conduct all work in a designated area, preferably within a certified chemical fume hood to

minimize inhalation exposure.

Ensure adequate ventilation.

Inspect all PPE for integrity before use.

Handling Procedure:

Avoid contact with skin and eyes.

Avoid the formation of dust and aerosols.

When weighing and transferring the solid, use a spatula. A ventilated balance enclosure or

glove box is recommended.

If dissolving, add the solid to the solvent slowly to prevent splashing.

Do not eat, drink, or smoke in the handling area.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Long-term storage is recommended at -20°C.

Store locked up.

Disposal Plan:

Waste Segregation:
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Solid Waste: Collect all contaminated solid waste (e.g., gloves, wipes, disposable labware)

in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing 3-Aminobiphenyl-d9 in a separate,

labeled hazardous waste container. Do not mix with other waste streams unless

compatibility has been confirmed.

Disposal:

Dispose of contents and container in accordance with all local, regional, national, and

international regulations.

Contact a licensed professional waste disposal service to dispose of this material.

Experimental Workflow Diagram
The following diagram illustrates the safe handling workflow for 3-Aminobiphenyl-d9.
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Safe Handling Workflow for 3-Aminobiphenyl-d9

Preparation

Handling (in Fume Hood)

Cleanup & Disposal

1. Don PPE

2. Inspect Equipment

3. Weigh Compound

4. Transfer to Reaction

5. Perform Experiment

6. Decontaminate Surfaces

7. Segregate Waste

8. Dispose of Waste

9. Remove PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Aminobiphenyl-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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